Cas no 832102-25-7 (Propanamide, N-(6-formyl-2-naphthalenyl)-2,2-dimethyl-)

Propanamide, N-(6-formyl-2-naphthalenyl)-2,2-dimethyl- structure
832102-25-7 structure
Product Name:Propanamide, N-(6-formyl-2-naphthalenyl)-2,2-dimethyl-
CAS No:832102-25-7
MF:C16H17NO2
MW:255.311684370041
CID:676444
PubChem ID:71416085
Update Time:2025-04-19

Propanamide, N-(6-formyl-2-naphthalenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(6-formyl-2-naphthalenyl)-2,2-dimethyl-
    • N-(6-formyl-2-naphthalenyl)-2,2-dimethylPropanamide
    • N-(6-formylnaphthalen-2-yl)-2,2-dimethylpropanamide
    • 832102-25-7
    • FT-0714129
    • DTXSID70835487
    • Inchi: 1S/C16H17NO2/c1-16(2,3)15(19)17-14-7-6-12-8-11(10-18)4-5-13(12)9-14/h4-10H,1-3H3,(H,17,19)
    • InChI Key: SGBUHGQBGANFIV-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=CC2C=C(C=O)C=CC=2C=1

Computed Properties

  • Exact Mass: 255.125928785g/mol
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.2Ų
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